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Compound of Interest

Compound Name: 2-Bromo-4-methylphenol

Cat. No.: B149215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4-methylphenol (CAS

No. 6627-55-0), a key intermediate in the synthesis of various drugs and chemicals. This

document details its commercial availability from various suppliers, outlines its chemical and

physical properties, and provides detailed experimental protocols for its synthesis.

Commercial Availability and Suppliers
2-Bromo-4-methylphenol is readily available from a range of chemical suppliers, with purities

typically ranging from 96% to over 99.5%. The compound is also known by its synonyms: 2-

Bromo-p-cresol and 3-Bromo-4-hydroxytoluene. Below is a summary of offerings from

prominent suppliers.
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Supplier Product Number(s) Purity
Available
Quantities

Sigma-Aldrich B72809 96% 5G

Fisher Scientific /

Thermo Scientific

Chemicals

B21701 97% 5 g, 25 g

TCI Chemicals (India) B0808 min. 98.0 % 25G, 500G

Alfa Aesar (now

Thermo Scientific)
B21701 97% 5 g, 25 g

Chem-Impex

International, Inc.
MFCD00002151 ≥ 99% (GC) 100G

CookeChem A1487712 96% 5G, 25G, 100G, 500G

Aladdin Scientific ALA-C106036-100g min 98% (GC) 100 grams

Conier

Chem&Pharma

Limited

- 99.00% Inquire

Henan Lihao Chem

Plant Limited
- 99% Inquire

Physicochemical Properties
2-Bromo-4-methylphenol is a colorless to yellow liquid with a phenol-like odor.[1][2] It is

slightly soluble in water.[1][3] Key quantitative properties are summarized below.
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Property Value

Molecular Formula C7H7BrO[4]

Molecular Weight 187.03 g/mol [4]

CAS Number 6627-55-0[4]

Boiling Point 213-214 °C

Melting Point 16 °C[1]

Density 1.547 g/mL at 25 °C

Refractive Index n20/D 1.578

Flash Point 113 °C (closed cup)

Synthesis of 2-Bromo-4-methylphenol
The primary synthetic route to 2-Bromo-4-methylphenol is through the bromination of 4-

methylphenol (p-cresol).[5] The reaction is typically carried out in the absence of light to

prevent the formation of byproducts.[5] Various solvents and brominating agents can be

employed, and the reaction temperature is a critical parameter to control selectivity and yield.[5]

[6]

A general workflow for the synthesis is depicted in the following diagram:
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Reactants

Reaction Work-up & Purification
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Synthesis Workflow for 2-Bromo-4-methylphenol.

Experimental Protocols
Several methods for the synthesis of 2-Bromo-4-methylphenol have been described in the

literature, particularly in patents. Below are detailed protocols adapted from these sources.

Protocol 1: Bromination in Dichloroethane at Low Temperature[6]

This protocol describes a continuous flow synthesis method.

Materials:

4-methylphenol (p-cresol)

Bromine

Dichloroethane

Ice-salt bath

Tubular reactor (e.g., 5 mm inner diameter, 500 mm length)
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Receiving flask (three-necked)

Procedure:

Prepare a solution of 108 g (1.00 mol) of p-cresol in 370 g of dichloroethane in a three-

necked flask.

Cool the p-cresol solution to between -10 and -5°C using an ice-salt bath.

In a separate vessel, cool a solution of 156.8 g (0.98 mol) of bromine in dichloroethane to

between -10 and -5°C.

Feed the cooled p-cresol solution into the tubular reactor at a rate of 47.8 g per minute.

Simultaneously, feed the cooled bromine solution into the tubular reactor at a rate of 52.7

g per minute.

The reaction mixture exits the reactor into a receiving three-necked flask.

The crude product can then be purified by fractional distillation under reduced pressure to

yield 2-Bromo-4-methylphenol with a purity of >99.5%.[5]

Protocol 2: Bromination in Chlorobenzene at Room Temperature[7]

This method utilizes a slight negative pressure and room temperature conditions.

Materials:

p-cresol

Chlorobenzene

Brominating agent (e.g., Bromine)

Bromination reactor

Apparatus for reduced pressure distillation

Procedure:
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To a bromination reactor, add 1 mol of p-cresol, 0.5-3 mol of chlorobenzene, and 0.5-1.1

mol of a brominating agent.

Conduct the bromination reaction at room temperature under a slight negative pressure

(750-560 mm Hg).

The hydrogen bromide generated during the reaction is absorbed by water.

After the addition of the brominating agent is complete (e.g., over 2 hours), allow the

reaction to proceed for an additional 30 minutes.

Introduce dry air to remove residual HBr until the pH of the solution is between 5 and 6.

Transfer the reaction mixture to a distillation apparatus and recover the chlorobenzene

under vacuum (e.g., 200 mmHg).

The crude product is then distilled under reduced pressure (e.g., 20 mmHg) at 102-104 °C

to obtain 2-Bromo-4-methylphenol with a purity of 99%.

Applications in Research and Development
2-Bromo-4-methylphenol is a versatile intermediate with applications in several areas of

chemical and pharmaceutical research.

Pharmaceutical Synthesis: It serves as a building block in the synthesis of more complex

molecules with potential therapeutic applications. While specific signaling pathways are not

detailed in the provided search results, bromophenol derivatives, in general, are known to

exhibit a range of biological activities, including anticancer, antioxidant, and anti-

inflammatory properties.[8] The bromo- and methyl- substitutions on the phenol ring provide

sites for further chemical modification.

Antimicrobial Agent: The compound itself has antimicrobial properties and is used in the

formulation of disinfectants and preservatives.[9][10][11]

Chemical Synthesis: It is used as an intermediate in the synthesis of various other

chemicals.[5]
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The following logical diagram illustrates the relationship between the starting material, the

intermediate, and its potential applications.
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Applications of 2-Bromo-4-methylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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